Cas no 56355-51-2 (5-Thiazolecarboxylic acid, 2-phenoxy-, ethyl ester)
56355-51-2 structure
Product Name:5-Thiazolecarboxylic acid, 2-phenoxy-, ethyl ester
CAS No:56355-51-2
MF:C12H11NO3S
MW:249.285641908646
CID:1598490
PubChem ID:13106142
Update Time:2025-04-21
5-Thiazolecarboxylic acid, 2-phenoxy-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Thiazolecarboxylic acid, 2-phenoxy-, ethyl ester
- UGZLGCRHVXYZGB-UHFFFAOYSA-N
- ethyl 2-phenoxythiazole-5-carboxylate
- ethyl 2-phenoxy-5-thiazolecarboxylate
- 56355-51-2
- ethyl 2-phenoxy-thiazole-5-carboxylate
- SCHEMBL1680800
- DB-087376
- 2-Phenoxy-thiazole-5-carboxylic acid ethyl ester
-
- Inchi: 1S/C12H11NO3S/c1-2-15-11(14)10-8-13-12(17-10)16-9-6-4-3-5-7-9/h3-8H,2H2,1H3
- InChI Key: UGZLGCRHVXYZGB-UHFFFAOYSA-N
- SMILES: S1C(=NC=C1C(=O)OCC)OC1C=CC=CC=1
Computed Properties
- Exact Mass: 249.04603
- Monoisotopic Mass: 249.04596439g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 76.7Ų
Experimental Properties
- PSA: 48.42
5-Thiazolecarboxylic acid, 2-phenoxy-, ethyl ester Related Literature
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Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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